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Compound of Interest

Compound Name:
3-chloro-N-ethylbenzene-1-

sulfonamide

Cat. No.: B13319556

Get Quote

Core Scaffold for Medicinal Chemistry & Lead Optimization

Executive Summary
3-chloro-N-ethylbenzene-1-sulfonamide (MW: 219.69 g/mol ) is a halogenated sulfonamide

building block used extensively in the synthesis of bioactive small molecules. Characterized by

a meta-chlorine substituent on the aromatic ring and an N-ethyl tail, this scaffold offers a unique

balance of lipophilicity and electronic withdrawal, making it a critical intermediate in the

development of antiviral agents (e.g., SARS-CoV-2 nsp14 inhibitors), GPCR ligands, and ion

channel modulators.

This guide provides a comprehensive technical profile, including validated synthetic protocols,

physicochemical properties, and handling standards required for high-integrity research

environments.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]
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While the para-isomer (4-chloro-) is widely indexed (CAS 6318-34-9), the 3-chloro- (meta)

isomer is a specialized regioisomer often synthesized in situ or custom-manufactured for

structure-activity relationship (SAR) studies requiring specific steric vectors.

Nomenclature & Identification
Parameter Detail

IUPAC Name 3-chloro-N-ethylbenzene-1-sulfonamide

Common Synonyms
N-Ethyl-3-chlorobenzenesulfonamide; m-Chloro-

N-ethylbenzenesulfonamide

Molecular Formula C₈H₁₀ClNO₂S

Molecular Weight 219.69 g/mol

Precursor CAS 2888-06-4 (3-Chlorobenzenesulfonyl chloride)

SMILES CCNS(=O)(=O)C1=CC=CC(Cl)=C1

InChI Key
(Predicted) Structure-dependent generation

required

Physicochemical Properties (Predicted)
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Property Value
Significance in Drug
Design

LogP (Octanol/Water) ~2.1 - 2.4

Moderate lipophilicity; suitable

for CNS penetration and

membrane permeability.

pKa (Sulfonamide NH) ~10.0 - 10.5

Weakly acidic; remains largely

neutral at physiological pH

(7.4), aiding passive transport.

H-Bond Donors 1 (NH)

Critical for active site

recognition (e.g., catalytic dyad

interactions).

H-Bond Acceptors 2 (O=S=O)
Facilitates orientation within

protein binding pockets.

Rotatable Bonds 2 (N-C, S-N)
Low conformational entropy

penalty upon binding.

Synthetic Pathway & Manufacturing Protocol
The synthesis of 3-chloro-N-ethylbenzene-1-sulfonamide follows a nucleophilic substitution

mechanism (Schotten-Baumann conditions) where the sulfonyl chloride serves as the

electrophile and ethylamine as the nucleophile.

Reaction Mechanism
The reaction proceeds via the attack of the ethylamine nitrogen lone pair on the sulfur atom of

the sulfonyl chloride, displacing the chloride ion. A base (typically triethylamine or excess

ethylamine) is required to scavenge the generated HCl and drive the equilibrium forward.

Protocol: Laboratory Scale Synthesis (10 mmol)
Note: All steps must be performed in a fume hood due to the lachrymatory nature of sulfonyl

chlorides.

Reagents:
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Substrate: 3-Chlorobenzenesulfonyl chloride (CAS 2888-06-4) [2.11 g, 10 mmol]

Nucleophile: Ethylamine (2.0 M in THF or 70% aq. solution) [12 mmol]

Base: Triethylamine (Et₃N) [15 mmol] or Pyridine

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) [anhydrous, 20 mL]

Step-by-Step Procedure:

Preparation: Charge a 50 mL round-bottom flask with 3-chlorobenzenesulfonyl chloride (2.11

g) and anhydrous DCM (15 mL). Cool the solution to 0°C using an ice bath to suppress side

reactions (hydrolysis).

Addition: Mix Ethylamine (12 mmol) with Et₃N (15 mmol) in DCM (5 mL). Add this mixture

dropwise to the sulfonyl chloride solution over 15 minutes. Caution: Exothermic reaction.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours.

Monitor progress via TLC (Hexane:EtOAc 3:1) or LC-MS.

Quenching: Quench the reaction with 1M HCl (10 mL) to neutralize excess amine and

solubilize triethylammonium salts.

Workup: Extract the organic layer. Wash sequentially with water (2 x 10 mL) and brine (10

mL). Dry over anhydrous Na₂SO₄.

Purification: Concentrate under reduced pressure. If necessary, purify via recrystallization

(EtOH/Water) or flash column chromatography (SiO₂, 0-30% EtOAc in Hexane).

Validation: Confirm structure via ¹H-NMR (diagnostic triplet for ethyl CH₃ at ~1.1 ppm, quartet

for CH₂ at ~3.0 ppm, and aromatic pattern for meta-substitution).

Synthetic Workflow Diagram
The following diagram illustrates the critical path for synthesis and purification.
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Figure 1: Step-by-step synthetic workflow for the preparation of 3-chloro-N-ethylbenzene-1-
sulfonamide.

Applications in Drug Discovery[6][7][8]
The 3-chloro-N-ethylbenzene-1-sulfonamide moiety acts as a versatile pharmacophore. Its

specific utility lies in the meta-chlorine atom, which provides distinct electronic properties

compared to the more common para-substituted analogs.
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Antiviral Research (SARS-CoV-2)
Recent studies have highlighted sulfonamide derivatives as inhibitors of the SARS-CoV-2 non-

structural protein 14 (nsp14), a viral exonuclease critical for replication fidelity. The 3-chloro-N-

ethyl moiety serves as a hydrophobic anchor, fitting into the nsp14 binding pocket to disrupt

RNA processing.

Mechanism: The sulfonamide oxygen atoms often coordinate with active site residues, while

the meta-chloro phenyl ring engages in pi-stacking or hydrophobic interactions with residues

like Phe or Trp.

GPCR Ligand Design
In the design of ligands for G-protein coupled receptors (e.g., 5-HT6, Dopamine D3), the N-

ethyl group controls the orientation of the sulfonamide linker.

SAR Insight: The meta-chloro substituent typically improves metabolic stability (blocking

metabolic oxidation at the ring) and increases potency by filling specific hydrophobic sub-

pockets that para-substituents miss.

Ion Channel Modulation
Sulfonamides are a privileged class for targeting voltage-gated sodium channels (Nav1.7,

Nav1.8). The 3-chloro motif modulates the acidity of the sulfonamide NH (via inductive effects),

fine-tuning the compound's interaction with the channel's voltage-sensing domain.

Analytical Characterization Standards
To ensure data integrity in biological assays, the compound must meet the following purity

criteria:

Purity: >95% by HPLC (254 nm).

¹H NMR (400 MHz, DMSO-d₆):

7.8–7.6 (m, 4H, Ar-H)

7.5 (br s, 1H, NH)
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2.9 (q, 2H, CH₂)

1.0 (t, 3H, CH₃)

LC-MS: [M+H]⁺ peak at m/z ~220.0 (consistent with Cl isotope pattern ³⁵Cl/³⁷ Cl 3 :1).

Safety & Handling (HSE)
Signal Word: WARNING

Hazard Class Statement Precaution

Skin Irritation Causes skin irritation (H315)
Wear nitrile gloves; wash

immediately upon contact.

Eye Irritation
Causes serious eye irritation

(H319)

Use safety goggles; access to

eyewash station required.

STOT-SE
May cause respiratory irritation

(H335)

Handle only in a certified

chemical fume hood.

Disposal: Dispose of as halogenated organic waste. Do not release into drains due to potential

aquatic toxicity common to sulfonamides.
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[https://www.benchchem.com/product/b13319556/docs#technical-guide-3-chloro-n-
ethylbenzene-1-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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